Cas no 1210123-90-2 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1210123-90-2
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 6265823
• PubChem ID: 45565045
• Update Time: 2025-06-29

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• N-[2-(dimethylamino)-2-(thiophen-2-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-3-carboxamide
• 1210123-90-2
• F5832-4168
• AKOS024520995
• N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-5-methyl-1,2-oxazole-3-carboxamide
• VU0522595-1
• Z32202375

• Inchi： 1S/C13H17N3O2S/c1-9-7-10(15-18-9)13(17)14-8-11(16(2)3)12-5-4-6-19-12/h4-7,11H,8H2,1-3H3,(H,14,17)
• InChI Key： FFVBBRDDKYLXDA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1C=C(C)ON=1)=O)N(C)C

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.6Ų

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide

Introduction to N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1210123-90-2)

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1210123-90-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, including its N-dimethylamino side chain and the incorporation of a thiophen-2-yl moiety, contribute to its potential as a lead compound in drug discovery.

The oxazole core in the molecular structure of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide plays a crucial role in determining its chemical properties and biological interactions. Oxazole derivatives are well-known for their versatility in medicinal chemistry, often serving as key components in the development of therapeutic agents. The presence of the 5-methyl group further enhances the compound's structural stability and influences its pharmacokinetic profile.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating thiophene rings. Thiophene derivatives are known for their ability to interact with various biological targets, making them valuable candidates for drug development. The combination of a thiophene ring with an oxazole core in N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide creates a unique scaffold that may exhibit novel biological activities.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide may possess anti-inflammatory, anti-cancer, and antimicrobial properties. These findings are based on preliminary studies that have demonstrated the compound's ability to modulate specific biological pathways associated with these conditions.

The N-dimethylamino group in the molecule is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets. This feature makes it an attractive moiety for designing drugs that require strong interactions with their intended receptors. Additionally, the ethyl side chain extending from the oxazole ring adds another layer of complexity to the compound's structure, which may influence its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interactions for N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide on various biological targets. These predictions have guided experimental efforts and have helped to prioritize compounds for further investigation.

In vitro studies have provided valuable insights into the pharmacological properties of this compound. Initial experiments have shown that N-2-(dimethylamino)-2-(thiophen-2-y)l]ethy]-5-methy]-1, 12 -oxazol - 3 -carboxamide exhibits dose-dependent effects on several cellular assays. These results suggest that the compound may be effective in modulating pathways relevant to disease progression.

The synthesis of N - 22 ( dim ethyl am ine ) - 22 ( thi ophen - 22 y l ) eth yl - 55 me thy l - 11 , 12 ox azo le - 33 car box am ide has been optimized to ensure high yield and purity. The synthetic route involves multiple steps, including condensation reactions and functional group transformations, which have been carefully designed to introduce the desired structural features while maintaining chemical integrity.

Future research aims to explore the mechanism of action of N - 22 ( dim ethyl am ine ) - 22 ( thi ophen - 22 y l ) eth yl - 55 me thy l - 11 ,12 ox azo le - 33 car box am ide by employing advanced biochemical techniques. Understanding how this compound interacts with its biological targets will provide critical insights into its therapeutic potential and will guide the development of more effective derivatives.

The integration of computational modeling with experimental data has revolutionized drug discovery by enabling rapid screening and validation of candidate compounds. N - 22 ( dim ethyl am ine ) - 22 ( thi ophen - 22 y l ) eth yl - 55 me thy l - 11 ,12 ox azo le - 33 car box am ide represents a prime example of how computational tools can accelerate the discovery process by identifying promising molecules early in the development pipeline.

In conclusion, N - 22 ( dim ethyl am ine ) - 22 ( thi ophen - 22 y l ) eth yl - 55 me thy l ] ,12 ox azo le ] car box am ide is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.